2-((3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)thio)-N-(thiazol-2-yl)acetamide

• IUPAC Name: 2-[[3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl]sulfanyl]-N-(1,3-thiazol-2-yl)acetamide
• InChI: InChI=1S/C21H18N4O2S2/c1-27-14-7-5-13(6-8-14)19-15-3-2-4-17(15)24-20(16(19)11-22)29-12-18(26)25-21-23-9-10-28-21/h5-10H,2-4,12H2,1H3,(H,23,25,26)
• InChI Key: SCYMGCQAGGEBMT-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=C(C(=NC3=C2CCC3)SCC(=O)NC4=NC=CS4)C#N
• Molecular Formula: C21H18N4O2S2
• Molecular Weight: 422.5 g/mol

Description

The compound “2-((3-cyano-4-(4-methoxyphenyl)-6,7-dihydro-5H-cyclopenta[b]pyridin-2-yl)thio)-N-(thiazol-2-yl)acetamide” is a complex organic molecule. It is a derivative of the cyclopenta[b]pyridine class of compounds.

Molecular Structure Analysis

The molecular structure of this compound can be inferred from its name and general class. It contains a cyclopenta[b]pyridine core, which is a fused five-membered and six-membered ring system with a nitrogen atom in the six-membered ring. Attached to this core are various functional groups including a cyano group, a methoxyphenyl group, a thioacetamide group, and a thiazolyl group.

Scientific Research Applications

Antitumor Applications

• A study investigated the synthesis of heterocyclic compounds derived from a similar chemical structure, revealing high inhibitory effects on various human cancer cell lines, including breast adenocarcinoma, non-small cell lung cancer, and CNS cancer (Shams et al., 2010).
• Another research synthesized novel derivatives incorporating a thiophene, pyrimidine, coumarin, pyrazole, and pyridine rings, demonstrating significant antitumor activities against different cell lines (Albratty et al., 2017).

Antimicrobial and Antifungal Applications

• A study focused on synthesizing novel acyclic and heterocyclic dye precursors based on a similar chemical structure, which showed significant antimicrobial activity against various tested organisms (Shams et al., 2011).

Insecticidal Applications

• Research into innovative heterocycles incorporating a thiadiazole moiety indicated potential as insecticidal agents against the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Synthesis of Heterocyclic Derivatives

• Several studies have focused on synthesizing various heterocyclic derivatives, including thiazolinone and thiazolo[3,2-a]pyridine derivatives, which are vital for further biological investigations (Ammar et al., 2005).

Anticancer Properties

• Some compounds synthesized from similar chemical structures have shown promising anticancer activity against various cell lines, with certain derivatives exhibiting significant therapeutic potential (Vinayak et al., 2014).